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Compound of Interest

Compound Name: Lancifodilactone C

Cat. No.: B15595987 Get Quote

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

This document provides essential guidance for the safe handling, storage, and disposal of

Lancifodilactone C, a potent natural product with potential cytotoxic properties. Researchers,

scientists, and drug development professionals must adhere to these procedures to minimize

exposure risk and ensure a safe laboratory environment. Given the absence of a specific

Safety Data Sheet (SDS) for Lancifodilactone C, these recommendations are based on the

precautionary principle, treating it as a highly potent compound, informed by safety protocols

for cytotoxic agents and available information on related Lancifodilactone compounds.

Hazard Communication
While specific toxicological data for Lancifodilactone C is limited, related compounds, such as

Lancifodilactone I, are known to be highly toxic.[1] Therefore, it is prudent to handle

Lancifodilactone C as a potent cytotoxic compound. Potential hazards include:

High Potency and Cytotoxicity: Assumed to be toxic to cells, preventing their replication or

growth.[2]

Skin and Eye Irritation: May cause irritation upon contact.

Respiratory Tract Irritation: Inhalation of dust or aerosols may cause respiratory irritation.
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A comprehensive risk assessment should be conducted before any handling of

Lancifodilactone C.

Personal Protective Equipment (PPE)
The use of appropriate PPE is the primary control measure to prevent exposure.[3][4] All

personnel handling Lancifodilactone C must use the following PPE, with specific

recommendations summarized in the table below.

PPE Component Specification Rationale

Gloves

Double pair of chemotherapy-

tested, powder-free nitrile

gloves (ASTM D6978).[1][5]

Prevents skin contact and

absorption. The outer glove

should be removed and

disposed of in the designated

cytotoxic waste bin

immediately after handling.

Gown

Disposable, solid-front, back-

closing gown made of a low-

permeability fabric (e.g.,

polyethylene-coated

polypropylene).

Protects skin and personal

clothing from contamination.[4]

Eye Protection
Chemical safety goggles and a

full-face shield.

Protects eyes and face from

splashes and aerosols.[3][4]

Respiratory Protection
A fit-tested NIOSH-approved

N95 or higher respirator.

Prevents inhalation of airborne

particles, especially when

handling the solid compound.

[1][5]

Shoe Covers Disposable shoe covers.

Prevents the spread of

contamination outside of the

designated handling area.[3]

Engineering Controls
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All procedures involving Lancifodilactone C, especially the handling of the solid form, must be

performed within a certified Class II Biological Safety Cabinet (BSC) or a containment isolator

(glove box).[5] These engineering controls provide the primary barrier to minimize the

generation and release of aerosols and powders.

Operational and Disposal Plans
Step-by-Step Handling Procedure
A meticulous, step-by-step approach is crucial for the safe handling of Lancifodilactone C.

Preparation:

Designate a specific area for handling Lancifodilactone C.

Assemble all necessary equipment and reagents before starting.

Ensure the BSC or containment isolator is functioning correctly.

Don all required PPE as specified in the table above.

Weighing and Reconstitution:

Perform all weighing and reconstitution of the solid compound within the BSC.

Use a dedicated set of spatulas and weighing boats.

Handle the powder gently to avoid aerosolization.

If preparing a stock solution, add the solvent slowly to the solid.

Experimental Use:

Keep all containers with Lancifodilactone C sealed when not in use.

Use Luer-Lok syringes and other closed systems to minimize leaks and spills.[3]

Post-Handling:
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Decontaminate all surfaces of the BSC with an appropriate cleaning agent.

Carefully remove and dispose of the outer pair of gloves in the designated cytotoxic waste

container.

Remove the remaining PPE in a manner that avoids self-contamination and dispose of it in

the appropriate waste stream.

Wash hands thoroughly with soap and water after removing all PPE.
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Disposal Plan
All waste contaminated with Lancifodilactone C must be treated as cytotoxic waste and

disposed of according to institutional and local regulations.

Solid Waste: All disposable PPE, weighing boats, and other contaminated materials must be

placed in a designated, sealed, and clearly labeled cytotoxic waste container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a sealed,

labeled, and leak-proof container designated for cytotoxic chemical waste. Do not pour any

liquid waste containing Lancifodilactone C down the drain.[5]

Sharps: Needles, syringes, and other sharps contaminated with Lancifodilactone C must

be disposed of in a puncture-resistant sharps container specifically for cytotoxic waste.

Disposal Plan for Lancifodilactone C Waste
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Emergency Protocols
Immediate and appropriate action is critical in the event of an emergency involving

Lancifodilactone C.

Spill Management
In the event of a spill, follow these steps:

Evacuate: Alert others in the immediate area and evacuate non-essential personnel.

Isolate: Secure the area to prevent entry.

PPE: If not already wearing it, don full PPE, including a respirator, before re-entering the

area.

Contain: Use a cytotoxic spill kit to absorb the spill. For liquid spills, cover with absorbent

pads. For solid spills, gently cover with damp absorbent pads to avoid raising dust.

Clean: Clean the spill area with an appropriate decontaminating solution, working from the

outer edge of the spill towards the center.

Dispose: All materials used for cleanup must be disposed of as cytotoxic waste.

Report: Report the spill to the laboratory supervisor and the institutional environmental health

and safety (EHS) office.

Personnel Exposure
Follow these procedures in the event of personnel exposure:

Skin Contact: Immediately remove contaminated clothing and wash the affected area

thoroughly with soap and water for at least 15 minutes.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes at an eyewash station.

Inhalation: Move the individual to fresh air immediately.
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Ingestion: Do not induce vomiting.

In all cases of exposure, seek immediate medical attention. Provide the medical personnel with

as much information as possible about Lancifodilactone C, including any available safety

information for related compounds.

Emergency Response for Lancifodilactone C Exposure
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Emergency Response for Lancifodilactone C Exposure

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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